Cas no 81577-23-3 (1-N,4-N-bis(2-chlorophenyl)benzene-1,4-dicarboxamide)
81577-23-3 structure
Product Name:1-N,4-N-bis(2-chlorophenyl)benzene-1,4-dicarboxamide
CAS No:81577-23-3
MF:C20H14Cl2N2O2
MW:385.243362903595
CID:884271
PubChem ID:272219
Update Time:2025-04-19
1-N,4-N-bis(2-chlorophenyl)benzene-1,4-dicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-N,4-N-bis(2-chlorophenyl)benzene-1,4-dicarboxamide
- CHEMBL1722224
- 81577-23-3
- DTXSID50297529
- Terephthalanilide, 2',2''-dichloro-
- SMR001574052
- NSC-116503
- MLS002706651
- Oprea1_749533
- ANMAHDBAAQUWFO-UHFFFAOYSA-N
- n,n'-bis(2-chlorophenyl)benzene-1,4-dicarboxamide
- NSC116503
- AKOS003411389
-
- Inchi: 1S/C20H14Cl2N2O2/c21-15-5-1-3-7-17(15)23-19(25)13-9-11-14(12-10-13)20(26)24-18-8-4-2-6-16(18)22/h1-12H,(H,23,25)(H,24,26)
- InChI Key: ANMAHDBAAQUWFO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(C1C=CC(C(NC2C=CC=CC=2Cl)=O)=CC=1)=O
Computed Properties
- Exact Mass: 384.04300
- Monoisotopic Mass: 384.0432331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 5.64400
1-N,4-N-bis(2-chlorophenyl)benzene-1,4-dicarboxamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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